Cas no 2034618-52-3 (1-phenyl-4-3-(pyridin-4-yloxy)piperidin-1-ylbutane-1,4-dione)

• Product Name: 1-phenyl-4-3-(pyridin-4-yloxy)piperidin-1-ylbutane-1,4-dione
• CAS No: 2034618-52-3
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 6295920
• PubChem ID: 119100705
• Update Time: 2025-10-29

1-phenyl-4-3-(pyridin-4-yloxy)piperidin-1-ylbutane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-4-3-(pyridin-4-yloxy)piperidin-1-ylbutane-1,4-dione
• F6480-0586
• 1-phenyl-4-(3-(pyridin-4-yloxy)piperidin-1-yl)butane-1,4-dione
• 2034618-52-3
• 1-phenyl-4-[3-(pyridin-4-yloxy)piperidin-1-yl]butane-1,4-dione
• 1-phenyl-4-(3-pyridin-4-yloxypiperidin-1-yl)butane-1,4-dione
• AKOS026701393

• Inchi： 1S/C20H22N2O3/c23-19(16-5-2-1-3-6-16)8-9-20(24)22-14-4-7-18(15-22)25-17-10-12-21-13-11-17/h1-3,5-6,10-13,18H,4,7-9,14-15H2
• InChI Key： MDMARXVVOPOSGS-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1CN(C(CCC(C2C=CC=CC=2)=O)=O)CCC1

Computed Properties

• Exact Mass: 338.16304257g/mol
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.5Ų

Additional information on 1-phenyl-4-3-(pyridin-4-yloxy)piperidin-1-ylbutane-1,4-dione

Compound CAS No. 2034618-52-3: 1-Phenyl-4-(3-(Pyridin-4-Yloxy)piperidin-1-Yl)Butane-1,4-Dione

The compound with CAS number 2034618-52-3, commonly referred to as 1-phenyl-4-(3-(pyridin-4-yloxy)piperidin-1-yl)butane-1,4-dione, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound is characterized by its unique structure, which includes a phenyl group, a piperidine ring, and a pyridine moiety. The combination of these functional groups makes it a promising candidate for various applications in drug development.

Recent studies have highlighted the importance of butane-dione derivatives in the design of bioactive molecules. The presence of the pyridin-4-yloxy group in this compound adds to its versatility, as pyridine derivatives are known for their ability to interact with biological targets such as enzymes and receptors. This makes 1-phenyl-4-(3-(pyridin-4-yloxy)piperidin-1-yl)butane-1,4-dione a valuable compound in the exploration of new therapeutic agents.

The synthesis of this compound involves a multi-step process that includes the formation of the piperidine ring and subsequent functionalization with the pyridine and phenyl groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for further biological testing. The use of advanced synthetic techniques has also allowed for the exploration of structural variations, which could lead to improved pharmacokinetic properties.

In terms of pharmacological activity, 1-phenyl-4-(3-(pyridin-4-yloxy)piperidin-1-Yl)Butane-dione has shown promise in preclinical studies. Its ability to modulate key cellular pathways suggests potential applications in the treatment of conditions such as inflammation, neurodegenerative diseases, and cancer. Recent findings from in vitro assays indicate that this compound exhibits selective inhibitory activity against certain enzymes involved in these pathways, making it a strong candidate for further investigation.

The structural features of this compound also make it an attractive target for computational studies. Researchers have employed molecular docking and dynamics simulations to better understand its binding interactions with biological targets. These studies have provided valuable insights into the molecular mechanisms underlying its bioactivity, paving the way for rational drug design efforts.

Furthermore, the incorporation of the phenyl group and pyridine moiety into the molecule enhances its solubility and stability, which are critical factors for drug delivery. These properties have been confirmed through rigorous physicochemical characterization, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, CAS No. 2034618-52-3: 1-PHENYL–PYRIDIN–PIPERIDIN–BUTANE-DIONE represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its promising pharmacological profile, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to advancements in drug discovery.